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Compound of Interest

Compound Name: Dimethocaine

Cat. No.: B1670663 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Dimethocaine (DMC), also known as larocaine, is a synthetic local anesthetic with stimulant

properties that functions as a dopamine reuptake inhibitor, similar to cocaine.[1][2] In vivo

microdialysis is a powerful technique for studying the pharmacokinetics and

pharmacodynamics of psychoactive compounds like Dimethocaine in specific brain regions of

freely moving animals.[3][4] This technique allows for the continuous sampling of extracellular

fluid, providing real-time information on drug concentration and its effect on neurotransmitter

levels.[5][6][7][8] These application notes provide detailed protocols for conducting in vivo

microdialysis experiments to investigate the effects of Dimethocaine.

Quantitative Data Summary
The following table summarizes relevant quantitative data from in vivo microdialysis studies of

cocaine and other local anesthetics, which can serve as a starting point for Dimethocaine
studies. It is crucial to empirically determine the specific parameters for Dimethocaine in your

experimental setup.
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Parameter Compound Brain Region Value Reference

In Vivo Recovery

(%)
Cocaine

Medial Prefrontal

Cortex
33 ± 5 [9]

Cocaine
Medial Prefrontal

Cortex
16 - 21 [10]

Bupivacaine
Cerebrospinal

Fluid

41.1 - 65.3 (in

vitro)
[11]

Flow Rate

(µL/min)
Bupivacaine

Cerebrospinal

Fluid
1 [11]

General Brain 0.1 - 5 [5]

General Brain 1.8 - 2.2 [4]

Maximal

Extracellular

Concentration

(µM)

Cocaine (3.0

mg/kg i.v.)

Medial Prefrontal

Cortex
4.00 ± 0.94 [9]

Cocaine (0.6

mg/kg/min i.v.

infusion)

Medial Prefrontal

Cortex
17.7 ± 1.3 [10]

Time to Peak

Concentration

(min)

Cocaine (i.v.)

Nucleus

Accumbens,

Caudate-

Putamen

10 [12]

Cocaine (i.v.)
Medial Prefrontal

Cortex
< 20 [9]

Half-life (min) Cocaine
Nucleus

Accumbens
29.1 [12]

Cocaine
Caudate-

Putamen
21.4 [12]

Dopamine

Increase (fold)

Cocaine (0.1 mM

in dialysate)
Striatum ~12 [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.jfda-online.com/journal/vol2/iss4/5/
https://pubmed.ncbi.nlm.nih.gov/7583290/
https://pubmed.ncbi.nlm.nih.gov/9682149/
https://pubmed.ncbi.nlm.nih.gov/9682149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6235288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3083031/
https://www.jfda-online.com/journal/vol2/iss4/5/
https://pubmed.ncbi.nlm.nih.gov/7583290/
https://pubmed.ncbi.nlm.nih.gov/3418351/
https://www.jfda-online.com/journal/vol2/iss4/5/
https://pubmed.ncbi.nlm.nih.gov/3418351/
https://pubmed.ncbi.nlm.nih.gov/3418351/
https://pubmed.ncbi.nlm.nih.gov/7635175/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethocaine (1

mM in dialysate)
Striatum ~12 [2]

Procaine (10 mM

in dialysate)
Striatum ~6 [2]

Experimental Protocols
Protocol 1: In Vivo Microdialysis for Measuring
Extracellular Dimethocaine and Dopamine Levels
This protocol details the procedure for implanting a microdialysis probe into a target brain

region (e.g., nucleus accumbens or striatum) of a rat and subsequently measuring extracellular

concentrations of Dimethocaine and dopamine.

Materials:

Dimethocaine hydrochloride

Microdialysis probes (e.g., 2-4 mm membrane length)

Guide cannula

Stereotaxic apparatus

Anesthesia (e.g., isoflurane, chloral hydrate)

Surgical tools

Artificial cerebrospinal fluid (aCSF) perfusion solution (e.g., 147 mM NaCl, 2.7 mM KCl, 1.2

mM CaCl₂, 0.85 mM MgCl₂)[7]

Microinfusion pump

Fraction collector (refrigerated)

High-Performance Liquid Chromatography (HPLC) system with electrochemical or UV

detection[9][11][12]
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Male Sprague-Dawley or Wistar rats (250-300g)

Procedure:

Guide Cannula Implantation (Stereotaxic Surgery):

Anesthetize the rat using an approved protocol.

Secure the animal in a stereotaxic frame.

Drill a burr hole over the target brain region (e.g., for nucleus accumbens: +1.6 mm AP,

±1.5 mm ML from bregma; -7.8 mm DV from dura).

Slowly lower the guide cannula to the desired coordinates and secure it with dental

cement.

Insert a dummy cannula to keep the guide patent.

Allow the animal to recover for 5-7 days.

Microdialysis Probe Insertion and Perfusion:

On the day of the experiment, gently restrain the rat and remove the dummy cannula.

Insert the microdialysis probe through the guide cannula, ensuring the active membrane is

in the target region.

Connect the probe inlet to a microinfusion pump and the outlet to a fraction collector.

Begin perfusing the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).[11]

Allow a stabilization period of at least 1-2 hours to establish a baseline.

Baseline Sample Collection:

Collect at least 3-4 baseline dialysate samples (e.g., every 20 minutes) to ensure stable

neurotransmitter levels.[9]

Store samples at -80°C until analysis.
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Dimethocaine Administration:

Administer Dimethocaine via the desired route (e.g., intraperitoneal injection, intravenous

infusion, or through reverse dialysis by including it in the aCSF).

Post-Administration Sample Collection:

Continue collecting dialysate fractions for a predetermined period (e.g., 2-3 hours) to

monitor the time course of Dimethocaine concentration and its effect on dopamine levels.

Sample Analysis (HPLC):

Analyze the dialysate samples for Dimethocaine and dopamine concentrations using an

appropriate HPLC method.[9][11][12]

Dopamine is typically detected using an electrochemical detector, while Dimethocaine
can be detected with a UV detector.[9][12]

Probe Calibration (In Vivo Recovery):

At the end of the experiment, determine the in vivo recovery of the probe. This can be

done using the no-net-flux method or by retrodialysis.[10][11][13]

For Dimethocaine, this would involve perfusing the probe with several known

concentrations of the drug and measuring the difference between the inflow and outflow

concentrations.

Histological Verification:

Following the experiment, euthanize the animal and perfuse the brain with saline followed

by a fixative (e.g., 4% paraformaldehyde).

Section the brain and stain the tissue to verify the correct placement of the microdialysis

probe.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for in vivo microdialysis studies of Dimethocaine.
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Putative Signaling Pathway of Dimethocaine
Dimethocaine acts as a dopamine reuptake inhibitor, leading to increased dopamine levels in

the synaptic cleft.[1][2] This increased dopaminergic neurotransmission is thought to activate

downstream signaling cascades, such as the ERK (Extracellular signal-Regulated Kinase)

pathway, which has been implicated in the cellular and behavioral effects of cocaine.[14][15]
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Caption: Putative signaling pathway of Dimethocaine's action in a dopaminergic neuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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